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Compound of Interest

Compound Name: Sophoraflavanone |

Cat. No.: B15624020

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the natural source, isolation, and
biosynthetic origins of Sophoraflavanone I, a complex prenylated flavonostilbene. The
information is tailored for professionals in research and drug development, with a focus on
guantitative data, detailed experimental protocols, and visual representations of key processes.

Primary Natural Source of Sophoraflavanone I

Sophoraflavanone I is a rare natural compound that has been isolated from the seeds of
Sophora moorcroftiana, a plant belonging to the Leguminosae family. The initial isolation and
characterization of Sophoraflavanone I, along with the related compounds Sophoraflavanones
H and J, were reported by Shirataki et al. in 1991. This plant is an endemic shrub found in
Tibet, China, and has been used in traditional medicine. While other species of the Sophora
genus, such as Sophora flavescens and Sophora alopecuroides, are rich sources of other
prenylated flavonoids, Sophoraflavanone | has, to date, been specifically identified from
Sophora moorcroftiana.

Physicochemical and Quantitative Data

Quantitative data regarding the yield of Sophoraflavanone | from Sophora moorcroftiana is not
extensively reported in publicly available literature. However, its fundamental physicochemical
properties have been characterized.
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Property Data Reference

Molecular Formula C39H3809 BOC Sciences
Molecular Weight 650.72 g/mol BOC Sciences
CAS Number 136997-69-8 BOC Sciences
Appearance Yellow powder BOC Sciences
Purity 96.5% (as commercially BOC Sciences

available)

Experimental Protocols

While the full text of the original 1991 publication by Shirataki et al. detailing the precise
isolation protocol for Sophoraflavanone I is not widely accessible, a generalized methodology
for the extraction and purification of flavonoids from Sophora species can be described. This
protocol is representative of the techniques commonly employed for the isolation of such
compounds.

General Isolation and Purification Protocol for
Flavonoids from Sophora sp.

o Plant Material Collection and Preparation: The seeds of Sophora moorcroftiana are
collected, dried, and ground into a fine powder to increase the surface area for efficient
extraction.

o Extraction: The powdered plant material is subjected to solvent extraction, typically using a
non-polar solvent like n-hexane to remove lipids, followed by extraction with a more polar
solvent such as methanol or ethanol to extract the flavonoids. This process is often carried
out at room temperature over several days or accelerated using techniques like Soxhlet
extraction.

» Fractionation: The crude methanol or ethanol extract is then concentrated under reduced
pressure to yield a residue. This residue is suspended in water and sequentially partitioned
with solvents of increasing polarity, such as chloroform, ethyl acetate, and n-butanol.
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Flavonoids, including Sophoraflavanone |, are typically enriched in the ethyl acetate
fraction.

o Chromatographic Separation: The enriched fraction is subjected to multiple rounds of column
chromatography for further separation.

o Silica Gel Column Chromatography: The ethyl acetate fraction is loaded onto a silica gel
column and eluted with a gradient of solvents, commonly a mixture of n-hexane and ethyl
acetate, with increasing polarity. Fractions are collected and monitored by thin-layer
chromatography (TLC).

o Sephadex LH-20 Column Chromatography: Fractions containing the target compounds
are further purified on a Sephadex LH-20 column using a solvent system like methanol to
separate compounds based on their molecular size and polarity.

o Preparative High-Performance Liquid Chromatography (HPLC): Final purification to obtain
highly pure Sophoraflavanone | is achieved using preparative HPLC with a suitable
column (e.g., C18) and a mobile phase, often a mixture of methanol and water or
acetonitrile and water.

e Structure Elucidation: The structure of the purified Sophoraflavanone | is determined using
a combination of spectroscopic techniques, including:

o Mass Spectrometry (MS): To determine the molecular weight and elemental composition.

o Nuclear Magnetic Resonance (NMR) Spectroscopy: 1D (*H and 13C) and 2D (COSY,
HMQC, HMBC) NMR experiments are used to elucidate the detailed chemical structure
and stereochemistry of the molecule.
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General Experimental Workflow for Sophoraflavanone | Isolation
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Generalized workflow for the isolation of Sophoraflavanone I.
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Biosynthetic Pathway

The specific biosynthetic pathway of Sophoraflavanone I in Sophora moorcroftiana has not
been fully elucidated. However, a plausible pathway can be hypothesized based on the known
general biosynthesis of flavonoids and prenylated compounds in plants. The pathway starts
from the general phenylpropanoid pathway, leading to the formation of a chalcone scaffold,
which is then cyclized to a flavanone. The flavanone core is subsequently modified by
prenylation and potentially coupled with a stilbene moiety.

The key steps likely involve:

Phenylpropanoid Pathway: Synthesis of p-coumaroyl-CoA from phenylalanine.

o Flavonoid Biosynthesis: Condensation of p-coumaroyl-CoA with three molecules of malonyl-
CoA by chalcone synthase (CHS) to form naringenin chalcone, followed by cyclization by
chalcone isomerase (CHI) to form naringenin (a flavanone).

e Prenylation: Attachment of a prenyl group (derived from the mevalonate or MEP/DOXP
pathway) to the flavonoid backbone by a prenyltransferase enzyme.

o Formation of Stilbene Moiety: The stilbene portion of the molecule is also derived from the
phenylpropanoid pathway, likely through the action of stilbene synthase (STS).

o Coupling: A key, yet uncharacterized, enzymatic step would involve the coupling of the
prenylated flavanone with the stilbene unit to form the final flavonostilbene structure of
Sophoraflavanone I.
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Hypothesized Biosynthetic Pathway of a Flavonostilbene
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A plausible biosynthetic pathway for a flavonostilbene like Sophoraflavanone I.
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Conclusion

Sophoraflavanone I is a structurally complex and rare prenylated flavonostilbene with its only
confirmed natural source to date being the seeds of Sophora moorcroftiana. While a general
understanding of its isolation and a hypothesized biosynthetic pathway exists, further research
is required for a more detailed elucidation. Specifically, the full characterization of the enzymes
involved in its biosynthesis, particularly the coupling of the flavanone and stilbene moieties,
would be of significant scientific interest. Additionally, quantitative studies to determine the yield
of Sophoraflavanone | from its natural source and exploration of other Sophora species for its
presence could provide valuable insights for its potential future applications in drug
development.

« To cite this document: BenchChem. [Unveiling the Natural Origins of Sophoraflavanone I: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15624020#what-is-the-natural-source-of-
sophoraflavanone-i]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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